1-[2-(trifluoromethyl)benzyl]-3-piperidinecarboxamide

• IUPAC Name: 1-[[2-(trifluoromethyl)phenyl]methyl]piperidine-3-carboxamide
• InChI: InChI=1S/C14H17F3N2O/c15-14(16,17)12-6-2-1-4-10(12)8-19-7-3-5-11(9-19)13(18)20/h1-2,4,6,11H,3,5,7-9H2,(H2,18,20)
• InChI Key: QWFKQZDEEGHDFX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=CC=C2C(F)(F)F)C(=O)N
• Molecular Formula: C14H17F3N2O
• Molecular Weight: 286.29 g/mol

Description

The compound “1-[2-(trifluoromethyl)benzyl]-3-piperidinecarboxamide” is a complex organic molecule. It contains a trifluoromethyl group, a benzyl group, and a piperidine ring, which are common structures in many organic compounds.

Synthesis Analysis

While specific synthesis methods for this compound were not found, trifluoromethyl groups are often introduced into organic molecules using various methods. Benzyl groups can be added through reactions like Friedel-Crafts alkylation. Piperidine rings can be synthesized through methods like the Mannich reaction.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Trifluoromethyl groups are known to be quite electronegative and can influence properties like polarity and boiling point.

Mechanism of Action

Target of Action

It is suggested that compounds with a trifluoromethyl group have been found to interact with peripheral sensory trigeminal nerves, producing a neurotransmitter, a calcitonin gene-related peptide (cgrp) receptor antagonist .

Mode of Action

Benzylic compounds are known to react via sn1 or sn2 pathways, depending on their substitution

Biochemical Pathways

It is known that the cgrp pathway plays a crucial role in pain transmission and vascular dilation

Action Environment

It is known that many factors, including temperature, ph, and the presence of other substances, can influence the action of a compound .

Safety and Hazards

Based on the safety data sheets of similar compounds, it’s likely that this compound could cause skin and eye irritation and may be harmful if inhaled or swallowed.

Future Directions

The future directions for this compound would depend on its potential applications. Trifluoromethyl groups are of interest in pharmaceutical research, so it’s possible that this compound could have applications in drug development.